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Compound of Interest

Compound Name: ONO-3307

Cat. No.: B1677311 Get Quote

ONO-3307 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility, stability, and handling of ONO-
3307.

Frequently Asked Questions (FAQs)
Q1: What is ONO-3307 and what are its primary targets?

A1: ONO-3307 is a synthetic protease inhibitor. It competitively inhibits a range of proteases

involved in the coagulation cascade. Its targets include trypsin, thrombin, plasma kallikrein,

plasmin, pancreatic kallikrein, and chymotrypsin.[1] It has been studied for its protective effects

in conditions like disseminated intravascular coagulation (DIC) and acute pancreatitis.[2][3]

Q2: What is the recommended storage condition for ONO-3307?

A2: For long-term storage, ONO-3307 powder should be stored at -20°C, where it is stable for

up to three years. Once dissolved in a solvent, the solution should be stored at -80°C and is

stable for up to one year.[4]

Q3: How should I prepare a stock solution of ONO-3307?

A3: It is recommended to dissolve ONO-3307 in an organic solvent such as Dimethyl Sulfoxide

(DMSO) to prepare a stock solution. For in vivo studies, a suggested method involves initially
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dissolving the compound in DMSO, followed by dilution with PEG300, Tween 80, and a saline

buffer like PBS.[4]

Q4: What are the different forms of ONO-3307 available?

A4: ONO-3307 is available as a mesylate salt (ONO-3307 mesylate) and as a free base (Ono

3307 Free base).[2][4] It is important to be aware of which form is being used as their molecular

weights and potentially solubility characteristics may differ.

Troubleshooting Guide
Issue Possible Cause Suggested Solution

Precipitation in aqueous

solution

ONO-3307 has limited

solubility in aqueous buffers.

Prepare a high-concentration

stock solution in DMSO. For

aqueous working solutions,

dilute the DMSO stock into the

aqueous buffer with vigorous

vortexing. Avoid high final

concentrations in aqueous

media.

Inconsistent experimental

results

Degradation of the compound

due to improper storage.

Ensure the solid compound is

stored at -20°C and solutions

are stored at -80°C.[4] Avoid

repeated freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes.

Difficulty dissolving the

compound

The compound may not be

readily soluble in the chosen

solvent at the desired

concentration.

Use DMSO as the primary

solvent for preparing stock

solutions. Gentle warming and

vortexing can aid dissolution.

Data Summary
Storage and Stability
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Form Storage Condition Stability

Solid (Powder) -20°C Up to 3 years[4]

In Solvent -80°C Up to 1 year[4]

Inhibition Constants (Ki) of ONO-3307

Target Protease Ki Value (µM)

Trypsin 0.048[1]

Thrombin 0.18[1]

Plasma Kallikrein 0.29[1]

Plasmin 0.31[1]

Pancreatic Kallikrein 3.6[1]

Chymotrypsin 47[1]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO

Weighing the Compound: Accurately weigh the required amount of ONO-3307 (mesylate,

MW: 430.46 g/mol ; free base, MW: 334.35 g/mol ) in a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a 10

mM concentration.

Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming

in a water bath (not exceeding 37°C) can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials and

store at -80°C.
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Solution Preparation Storage Experimental Use
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ONO-3307 Solution Preparation and Handling Workflow.

Simplified Coagulation Cascade Inhibition
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Inhibition of Thrombin by ONO-3307 in the Coagulation Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ONO-3307 solubility and stability issues]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1677311#ono-
3307-solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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